2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide

• IUPAC Name: 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzamide
• InChI: InChI=1S/C14H17ClN2O2/c15-12-6-2-1-5-11(12)14(19)16-8-4-10-17-9-3-7-13(17)18/h1-2,5-6H,3-4,7-10H2,(H,16,19)
• InChI Key: IQRNFTQBLNWDLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol

Description

2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide is a chemical compound that belongs to the class of benzamides. This compound has been widely studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide involves the inhibition of FAAH. FAAH is an enzyme that breaks down endocannabinoids such as anandamide, which are involved in a range of physiological processes such as pain perception, mood regulation, and appetite. By inhibiting FAAH, 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide increases the levels of endocannabinoids in the brain, which can have a range of effects on these processes.
Biochemical and physiological effects
The biochemical and physiological effects of 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide have been extensively studied in preclinical models. This compound has been shown to have analgesic effects, reduce anxiety and depression-like behaviors, and improve memory and learning. Additionally, 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide has been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide in lab experiments is its selectivity for FAAH. This compound has been shown to have minimal off-target effects, which makes it a useful tool compound for studying the role of endocannabinoids in various physiological processes. However, one limitation of using 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide is its relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are several future directions for the study of 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide. One area of research is the development of more potent and selective FAAH inhibitors. Additionally, there is interest in studying the effects of 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide in various disease models, such as chronic pain, anxiety disorders, and neurodegenerative diseases. Finally, there is interest in exploring the potential therapeutic applications of FAAH inhibitors, particularly in the treatment of pain and anxiety disorders.
Conclusion
In conclusion, 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide is a chemical compound that has been extensively studied for its potential use as a tool compound in neuroscience research. This compound selectively inhibits the activity of FAAH, which increases the levels of endocannabinoids in the brain and can have a range of effects on various physiological processes. While there are limitations to using 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide in lab experiments, this compound has the potential to be a useful tool for studying the role of endocannabinoids in various disease states.

Scientific Research Applications

2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide has been extensively studied for its potential use as a tool compound in neuroscience research. This compound has been shown to selectively inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, 2-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide increases the levels of endocannabinoids in the brain, which can have a range of effects on various physiological processes.